Cas no 25562-37-2 (2-(4-Nitrophenoxy)-benzenemethanol)

• Product Name: 2-(4-Nitrophenoxy)-benzenemethanol
• CAS No: 25562-37-2
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 859264
• Update Time: 2023-08-03

2-(4-Nitrophenoxy)-benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenoxy)-benzenemethanol

• Inchi： 1S/C13H11NO4/c15-9-10-3-1-2-4-13(10)18-12-7-5-11(6-8-12)14(16)17/h1-8,15H,9H2
• InChI Key： LHNICNCBMKHOTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 75.3